Cas no 1354952-08-1 (6-2-(aminomethyl)pyrrolidin-1-yl-N-methylpyrimidin-4-amine)

• Product Name: 6-2-(aminomethyl)pyrrolidin-1-yl-N-methylpyrimidin-4-amine
• CAS No: 1354952-08-1
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• CID: 4592476
• Update Time: 2025-11-02

6-2-(aminomethyl)pyrrolidin-1-yl-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-[2-(aminomethyl)pyrrolidin-1-yl]-N-methylpyrimidin-4-amine
• 6-2-(aminomethyl)pyrrolidin-1-yl-N-methylpyrimidin-4-amine

• Inchi： 1S/C10H17N5/c1-12-9-5-10(14-7-13-9)15-4-2-3-8(15)6-11/h5,7-8H,2-4,6,11H2,1H3,(H,12,13,14)
• InChI Key： ZECYEEYVUPZUEP-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCC2CN)=CC(NC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-2-(aminomethyl)pyrrolidin-1-yl-N-methylpyrimidin-4-amine

Comprehensive Overview of 6-2-(aminomethyl)pyrrolidin-1-yl-N-methylpyrimidin-4-amine (CAS No. 1354952-08-1)

The compound 6-2-(aminomethyl)pyrrolidin-1-yl-N-methylpyrimidin-4-amine (CAS No. 1354952-08-1) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine ring and a pyrimidine core, makes it a valuable scaffold for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition, receptor modulation, and signal transduction pathways.

In recent years, the demand for novel heterocyclic compounds like 6-2-(aminomethyl)pyrrolidin-1-yl-N-methylpyrimidin-4-amine has surged, driven by advancements in precision medicine and personalized therapeutics. This compound's aminomethyl and N-methyl functional groups enhance its bioavailability and binding affinity, making it a promising candidate for kinase inhibitors and GPCR-targeted drugs. Its CAS No. 1354952-08-1 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis and optimization of 6-2-(aminomethyl)pyrrolidin-1-yl-N-methylpyrimidin-4-amine are topics of active research. Scientists are exploring its structure-activity relationships (SAR) to improve its efficacy and reduce off-target effects. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets. These methodologies align with the current trend of AI-driven drug discovery, a hot topic in the pharmaceutical industry.

Another area of interest is the compound's potential role in neurodegenerative disease research. Its pyrrolidine moiety is structurally similar to neurotransmitters, suggesting possible applications in CNS drug development. This aligns with the increasing public focus on Alzheimer's and Parkinson's disease treatments, which are frequently searched topics in healthcare forums and scientific literature.

From a commercial perspective, 6-2-(aminomethyl)pyrrolidin-1-yl-N-methylpyrimidin-4-amine is gaining attention as a building block for high-value intermediates. Its CAS No. 1354952-08-1 is often referenced in patents and API synthesis workflows, highlighting its industrial importance. Suppliers and manufacturers are increasingly listing this compound to meet the demands of contract research organizations (CROs) and pharmaceutical innovators.

In summary, 6-2-(aminomethyl)pyrrolidin-1-yl-N-methylpyrimidin-4-amine (CAS No. 1354952-08-1) represents a versatile and promising compound in modern research. Its applications span drug discovery, biochemical assays, and therapeutic development, making it a subject of ongoing scientific and commercial interest. As the field of small-molecule therapeutics evolves, this compound is likely to remain a key player in innovative research initiatives.